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Compound of Interest

Compound Name: Methyl 3,5-dinitrobenzoate

Cat. No.: B189381 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 3,5-Dinitrobenzoate

This guide provides comprehensive safety data and handling protocols for methyl 3,5-
dinitrobenzoate, tailored for researchers, scientists, and professionals in drug development.

Adherence to these guidelines is crucial for ensuring personnel safety and maintaining a

secure laboratory environment.

Hazard Identification and Classification
Methyl 3,5-dinitrobenzoate is classified as harmful if swallowed.[1][2] It is essential to

understand its specific hazards to implement appropriate safety measures.

Table 1: GHS Hazard Classification

Classification Category
Hazard
Statement

Signal Word Pictogram

| Acute Toxicity, Oral | Category 4 | H302: Harmful if swallowed | Warning | GHS07

(Exclamation Mark) |

Source:[1][2][3]

The hazard identification and communication process follows a clear logical flow, as illustrated

below.
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Caption: Logical flow from GHS classification to precautionary actions for methyl 3,5-
dinitrobenzoate.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is a prerequisite for its safe

handling and storage.

Table 2: Physicochemical Data for Methyl 3,5-Dinitrobenzoate
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Property Value

Identifiers

CAS Number 2702-58-1[4][5]

EC Number 220-289-9[3][4]

Molecular Formula C₈H₆N₂O₆[2][5]

Molecular Weight 226.14 g/mol [2][4]

Physical Properties

Appearance Off-white powder/solid[6][7]

Melting Point 107 - 109 °C[3][4][6][8]

Boiling Point 367.74 °C[7]

Density 1.6136 g/cm³[7]

Solubility Soluble in chloroform, methanol[7]

Safety Properties

Flash Point Not applicable[3]

| Autoignition Temperature | Not applicable[6] |

Experimental Protocols: Safe Handling and Storage
Proper handling and storage are critical to minimize exposure and prevent accidents.

Engineering Controls
Ventilation: Always handle methyl 3,5-dinitrobenzoate in a well-ventilated area.[1][9] For

procedures that may generate dust, a chemical fume hood is required.

General Handling Protocols
Preparation: Before use, review the Safety Data Sheet (SDS).[10] Ensure all necessary

personal protective equipment (PPE) is available and in good condition.
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Dispensing: Avoid the formation of dust during handling.[1][9] Use non-sparking tools to

prevent ignition sources.[1]

During Use: Avoid contact with skin, eyes, and clothing.[6][9] Do not eat, drink, or smoke in

the work area.[6]

Post-Handling: Wash hands and any exposed skin thoroughly after handling. Clean the work

area to remove any residual contamination.

Storage Protocols
Store in a dry, cool, and well-ventilated place.[6][9]

Keep containers tightly closed to prevent contamination.[6][9]

Store away from incompatible materials, such as strong bases.[11]
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Caption: Standard workflow for handling solid chemicals like methyl 3,5-dinitrobenzoate in a

laboratory.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent direct contact with the chemical.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face

Tightly fitting safety
goggles or glasses with
side-shields conforming to
EN166 (EU) or NIOSH (US).
[1]

Protects against dust
particles and splashes.

Skin

Impervious protective gloves

and clothing. Long-sleeved lab

coat.[1][6]

Prevents skin contact. Gloves

should be inspected before

use.[6][12]

| Respiratory | Not required under normal use with adequate ventilation.[6][9] Use a full-face

respirator if dust is generated or exposure limits are exceeded.[1] | Prevents inhalation of

harmful dust. |

Emergency Procedures
Preparedness for emergencies is a key component of laboratory safety.

First-Aid Measures
If Inhaled: Move the person to fresh air.[1]

In Case of Skin Contact: Immediately remove contaminated clothing and wash the skin with

plenty of water.[1]

In Case of Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes.[1][6]
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If Swallowed: Rinse mouth with water.[1] Get medical help.[1] Do not induce vomiting.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[9] Evacuate

personnel from the spill area if necessary.[1]

Containment: Prevent the chemical from entering drains.[1][8]

Cleaning: Carefully sweep up the spilled solid, avoiding dust generation.[8][9] Place the

material into a suitable, labeled container for disposal.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[6][13]

Specific Hazards: Thermal decomposition can release irritating gases and vapors.[6][13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][13]
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Caption: Emergency response flowchart for a chemical spill of methyl 3,5-dinitrobenzoate.
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Toxicological and Ecological Information
The available data on the toxicological and ecological effects of methyl 3,5-dinitrobenzoate is

limited.

Toxicological Data
The primary known toxicological effect is acute oral toxicity.[1][2] For many other endpoints,

data is not available, and the chemical's properties have not been thoroughly investigated.

Table 4: Summary of Toxicological Effects

Effect Result

Acute Toxicity

Oral Harmful if swallowed (Category 4)[1][2]

Dermal No data available[6]

Inhalation No data available[6]

Other Health Effects

Skin Corrosion/Irritation No data available[6]

Serious Eye Damage/Irritation No data available[6]

Respiratory or Skin Sensitization No data available[6]

Germ Cell Mutagenicity No data available[6]

Carcinogenicity
No data available; not identified as a carcinogen

by IARC or ACGH[6]

| Reproductive Toxicity | No data available[6] |

Ecological Information
There is a lack of data regarding the environmental impact of this substance.

Table 5: Summary of Ecological Effects
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Effect Result

Toxicity to fish No data available[1]

Toxicity to daphnia and other aquatic

invertebrates
No data available[1]

Toxicity to algae No data available[1]

Persistence and Degradability No data available[1]

| Bioaccumulative Potential | No data available[1] |

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.

Product: Dispose of the chemical at an approved waste disposal plant. Do not mix with other

waste.

Containers: Uncleaned containers should be handled and disposed of in the same manner

as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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